Cas no 2034386-60-0 (N-{6-(furan-3-yl)pyridin-3-ylmethyl}-3-(phenylsulfanyl)propanamide)

• Product Name: N-{6-(furan-3-yl)pyridin-3-ylmethyl}-3-(phenylsulfanyl)propanamide
• CAS No: 2034386-60-0
• MF: C₁₉H₁₈N₂O₂S
• MW: 338.423423290253
• CID: 6232829
• PubChem ID: 121022439
• Update Time: 2025-06-08

N-{6-(furan-3-yl)pyridin-3-ylmethyl}-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-{6-(furan-3-yl)pyridin-3-ylmethyl}-3-(phenylsulfanyl)propanamide
• N-[[6-(furan-3-yl)pyridin-3-yl]methyl]-3-phenylsulfanylpropanamide
• N-((6-(furan-3-yl)pyridin-3-yl)methyl)-3-(phenylthio)propanamide
• 2034386-60-0
• N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-3-(phenylsulfanyl)propanamide
• AKOS026698987
• F6560-7422

• Inchi： 1S/C19H18N2O2S/c22-19(9-11-24-17-4-2-1-3-5-17)21-13-15-6-7-18(20-12-15)16-8-10-23-14-16/h1-8,10,12,14H,9,11,13H2,(H,21,22)
• InChI Key： SBGUYALZSBTICV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCC(NCC1=CN=C(C2=COC=C2)C=C1)=O

Computed Properties

• Exact Mass: 338.10889899g/mol
• Monoisotopic Mass: 338.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.4Ų

Additional information on N-{6-(furan-3-yl)pyridin-3-ylmethyl}-3-(phenylsulfanyl)propanamide

N-{6-(furan-3-yl)pyridin-3-ylmethyl}-3-(phenylsulfanyl)propanamide: A Comprehensive Overview

The compound N-{6-(furan-3-yl)pyridin-3-ylmethyl}-3-(phenylsulfanyl)propanamide, identified by the CAS number 2034386-60-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent research studies.

The molecular structure of this compound is characterized by a pyridine ring substituted with a furan group at the 6-position and a propanamide group attached via a methylene bridge at the 3-position. Additionally, the propanamide moiety is further substituted with a phenylsulfanyl group, which introduces sulfur into the molecule and enhances its reactivity and potential for bioavailability. These structural elements contribute to the compound's versatility and make it an interesting candidate for further exploration in drug discovery and material science.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to confirm its structure. Researchers have also investigated its physicochemical properties, including solubility, stability, and reactivity under various conditions. These findings have provided valuable insights into its potential applications in fields such as medicinal chemistry, where it could serve as a lead compound for developing novel therapeutic agents.

In terms of biological activity, preliminary assays have indicated that this compound exhibits moderate to high activity against certain enzymes and cellular targets. For instance, studies have shown that it demonstrates inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for cancer therapy research.

The synthesis of N-{6-(furan-3-yl)pyridin-3-ylmethyl}-3-(phenylsulfanyl)propanamide involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications. The use of eco-friendly solvents and catalysts in these syntheses aligns with current trends toward sustainable chemistry practices.

Another area of interest is the study of this compound's interactions with biological systems. Computational modeling techniques, such as molecular docking and dynamics simulations, have been employed to predict its binding affinities to various protein targets. These computational studies have provided valuable insights into the molecular mechanisms underlying its biological activities, paving the way for further experimental validation.

From a materials science perspective, the unique electronic properties of this compound make it an intriguing candidate for applications in organic electronics. Its ability to form stable charge transfer complexes suggests potential uses in organic photovoltaics or light-emitting diodes (OLEDs). Ongoing research is exploring these possibilities through experiments involving thin-film deposition and device fabrication.

In conclusion, N-{6-(furan-3-yl)pyridin-3-ylmethyl}-3-(phenylsulfanyl)propanamide represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its structural complexity, coupled with promising biological and electronic properties, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to make meaningful contributions to the development of innovative solutions in medicine and technology.